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Introduction: Methyl N-methylanthranilate (M-N-MA), also known as dimethyl anthranilate, is

an aromatic compound valued for its distinctive sweet, fruity, and floral aroma.[1] Chemically, it

is the methyl ester of N-methylanthranilic acid.[2] This compound occurs naturally in a variety of

essential oils and is also synthesized for wide-scale use in the flavor and fragrance industries.

[3][4] Its characteristic scent profile, reminiscent of Concord grapes and orange blossoms,

makes it a versatile ingredient in numerous consumer products, from fine fragrances to food

flavorings.[3][5][6] This document provides detailed application notes, experimental protocols,

and safety considerations for researchers working with Methyl N-methylanthranilate.

Physicochemical and Olfactory Properties
Methyl N-methylanthranilate is a pale yellow liquid that may crystallize at cooler

temperatures.[7] It exhibits a characteristic bluish fluorescence.[7] Its sensory profile is

complex, described as having a grape-like, musty-floral, and sweet odor with orange-blossom

and mandarin-peel-like notes and winey, fruity undertones.[7]

Table 1: Physicochemical Properties of Methyl N-methylanthranilate
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Property Value Reference

CAS Number 85-91-6 [7]

Molecular Formula C₉H₁₁NO₂ [7]

Molecular Weight 165.19 g/mol [7]

Appearance
Pale yellow liquid with bluish

fluorescence
[7]

Boiling Point 255-256 °C [7]

Melting Point 18.5-19.5 °C [2]

Vapor Pressure 2.77E+00 Pa @ 25°C [7]

Water Solubility 2.57E+02 mg/L @ 25°C [7]

Log KOW 2.81 [7]

Odor Profile
Grape, orange blossom,

sweet, musty, fruity
[1][5][7]

Flavor Profile
Sweet, fruity, Concord grape-

like, musty, berry
[2][5]

Natural Occurrence
Methyl N-methylanthranilate is a natural constituent of various plants and fruits. Its presence

contributes to the characteristic aroma of these natural sources. It is found in:

Citrus fruits, particularly mandarin and orange peels[3][4][8][9]

Petitgrain oil (Citrus reticulata leaf oil)[1][8]

Honey[3]

Mangos[3]

Starfruit[3]
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Grapes (Vitis labrusca)[10]

While it can be extracted from these natural sources, it is often synthesized in a laboratory to

ensure consistency, purity, and to protect natural resources.[3]

Applications in Flavor and Fragrance
3.1 Fragrance Applications M-N-MA is a popular ingredient in perfumery, used for its floral

(orange blossom) and fruity (grape) notes.[4] It is incorporated into a wide range of products

including:

Fine fragrances[4]

Soaps and detergents[4][6]

Shampoos[4][6]

Other personal care and cosmetic products[4][6]

Its use is regulated due to its potential for phototoxicity.[4][11][12] Regulatory bodies like the

International Fragrance Association (IFRA) and the Scientific Committee on Consumer Safety

(SCCS) in Europe have set concentration limits for its use in different product categories.[4][11]

[13]

Table 2: Regulatory Concentration Limits for Methyl N-methylanthranilate in Consumer

Products
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Product Type
Maximum Concentration
(%)

Regulatory
Body/Reference

Leave-on Products 0.1% SCCS, IFRA[4][11][13][14]

Rinse-off Products 0.2% SCCS[4][11][13]

Sunscreen/UV-exposed

Products
Should not be used SCCS[4][11][15]

Category 1 (Lip products) 0.10% IFRA[14]

Category 6 (Mouthwash,

toothpaste)
0.50% IFRA[14]

Category 9 (Soap) 0.50% IFRA[14]

3.2 Flavor Applications The distinct grape-like flavor of M-N-MA makes it a useful component in

food flavoring.[6] It is used in compositions for:

Grape and "Tutti-frutti" flavored beverages and candies[6]

Citrus blends[6]

Chewing gum[10]

Berry and cherry flavorings[5]

The use of M-N-MA as a food additive is evaluated for safety by bodies like the Joint FAO/WHO

Expert Committee on Food Additives (JECFA).[2] For animal feed, the European Food Safety

Authority (EFSA) has established safe concentration levels, noting it should not be used for

avian species.[16]

Experimental Protocols
4.1 Protocol 1: Synthesis of Methyl N-methylanthranilate

Objective: To synthesize Methyl N-methylanthranilate via reductive alkylation of methyl

anthranilate. This method is a common industrial process that offers high purity and good yield.

[17]
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Materials:

Methyl anthranilate

Formaldehyde solution

Hydrogen gas

Hydrogenation catalyst (e.g., Palladium on carbon)

Solid acid catalyst

Water-miscible solvent (e.g., Methanol)

Reaction vessel suitable for hydrogenation under pressure

Distillation apparatus

Procedure:

Dissolution: Dissolve methyl anthranilate in a suitable water-miscible solvent within the

reaction vessel.

Addition of Reagents: Add the formaldehyde solution and the hydrogenation catalyst to the

mixture.

Hydrogenation: Seal the reaction vessel and introduce hydrogen gas to a superatmospheric

pressure (e.g., 1 to 15 atmospheres).[6]

Reaction Conditions: Maintain the reaction at a moderate temperature (e.g., 0°C to 150°C)

with continuous stirring.[6] The reductive alkylation of the primary amine to a secondary

amine will occur.

Monitoring: Monitor the reaction progress by techniques such as Thin Layer Chromatography

(TLC) or Gas Chromatography (GC) until the starting material is consumed.

Catalyst Removal: Once the reaction is complete, cool the vessel, release the pressure, and

filter the mixture to remove the catalyst.
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Purification: The crude product is then purified. This typically involves distillation under

reduced pressure to isolate the high-purity Methyl N-methylanthranilate.[18]

Workflow Diagram:
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Workflow for Synthesis of Methyl N-methylanthranilate
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Caption: Workflow for the synthesis of Methyl N-methylanthranilate.
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4.2 Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To quantify the concentration of Methyl N-methylanthranilate in a flavor or

fragrance sample using an internal standard method.[19]

Materials & Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Sample containing M-N-MA

Internal Standard (IS) (e.g., Naphthalene)

Solvent (e.g., Dichloromethane)

Volumetric flasks, pipettes, and vials

Procedure:

Internal Standard (IS) Solution Preparation: Accurately weigh a known amount of

naphthalene (e.g., 20mg) and dissolve it in dichloromethane in a volumetric flask (e.g.,

500mL) to create a stock solution of known concentration (e.g., 0.04 mg/mL).[19]

Standard Working Solution Preparation: Prepare a series of calibration standards by adding

known amounts of a pure M-N-MA standard and a fixed amount of the IS solution to

volumetric flasks, and diluting with the solvent.

Sample Preparation: Accurately weigh a known amount of the flavor or fragrance sample,

add a fixed amount of the IS solution, and dilute with the solvent in a volumetric flask.

GC-MS Analysis:

Injection: Inject a small volume (e.g., 1 µL) of each standard and the prepared sample into

the GC-MS system.

Chromatographic Conditions: Use a suitable capillary column (e.g., DB-5ms) and

temperature program to achieve good separation of M-N-MA and the internal standard.
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Mass Spectrometry Conditions: Operate the mass spectrometer in scan or Selected Ion

Monitoring (SIM) mode to detect and quantify the target compounds.

Data Analysis:

Calibration Curve: Plot the ratio of the peak area of M-N-MA to the peak area of the IS

against the concentration of M-N-MA for the standard solutions.

Quantification: Calculate the peak area ratio for the sample and use the calibration curve

to determine the concentration of M-N-MA in the sample.[19]
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Caption: Workflow for conducting a sensory evaluation.
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Metabolism and Safety Considerations
5.1 Metabolism In the liver, Methyl N-methylanthranilate undergoes two primary metabolic

transformations. It can be hydrolyzed by carboxylesterases to N-methylanthranilic acid. [20]

[21]Alternatively, it can be N-demethylated by cytochrome P450 enzymes to form methyl

anthranilate. [20][21]These metabolites can be further processed.

Metabolic Pathway Diagram:

Metabolic Pathway of Methyl N-methylanthranilate

Methyl N-methylanthranilate

N-methylanthranilic acid

Hydrolysis
(Carboxylesterase)

Methyl anthranilate

N-demethylation
(Cytochrome P450)

Click to download full resolution via product page

Caption: Metabolic pathway of Methyl N-methylanthranilate.

5.2 Safety and Regulatory Status The safety of M-N-MA has been assessed by various

regulatory bodies. The primary toxicological concern is phototoxicity, where the substance can

cause a skin reaction upon exposure to UV light. [8][11][12]This has led to strict regulations on

its use in leave-on products and a prohibition of its use in sunscreens. [4][11][22] Additionally,

as a secondary amine, M-N-MA has the potential to form nitrosamines in the presence of

nitrosating agents. [12][15]Therefore, it should not be used in combination with such agents,

and the final product should have a nitrosamine content below 50 μg/kg. [15]Safety

assessments have concluded that M-N-MA is safe for use in cosmetic products when

concentration limits and use restrictions are followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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